Cas no 1804373-13-4 (Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate
• CAS No: 1804373-13-4
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4875213
• Update Time: 2025-10-30

Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-8(17)4-6-3-7(5-15)9(10(12)13)16-11(6)14/h3,10H,2,4H2,1H3
• InChI Key： UFSZXQLGHOTTSI-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C#N)C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate

Recent Advances in the Study of Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1804373-13-4)

The compound Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1804373-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and medicinal chemistry.

One of the key areas of research involving Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate is its role as a versatile intermediate in the synthesis of biologically active molecules. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further derivatization. Recent publications have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a kinase inhibitor. The study demonstrated that derivatives of Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate exhibited selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The findings suggest that this compound could serve as a lead structure for the development of targeted cancer therapies.

Another notable advancement is the application of Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate in agrochemical research. A recent patent application disclosed its use as a key intermediate in the synthesis of novel pesticides with improved efficacy and environmental safety profiles. The compound's fluorine-rich structure contributes to its enhanced binding affinity to target enzymes in pests, thereby reducing the required dosage and minimizing ecological impact.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate. Current methods often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient and scalable approaches. Recent efforts have focused on catalytic fluorination techniques and flow chemistry to streamline the production process.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1804373-13-4) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities underscore its potential for future applications. Continued exploration of its derivatives and optimization of synthetic methodologies will likely yield further breakthroughs in the coming years.